Cas no 65351-03-3 (1-Mercapto-cyclopentanecarboxylic acid ethyl ester)
65351-03-3 structure
Product name:1-Mercapto-cyclopentanecarboxylic acid ethyl ester
1-Mercapto-cyclopentanecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Mercapto-cyclopentanecarboxylic acid ethyl ester
- Ethyl-1-mercaptocyclopentancarboxylat
- MERCAPTO-CYCLOPENTANECARBOXYLIC ACID ETHYL ESTER
- 65351-03-3
- DB-363696
- SCHEMBL7672851
-
- Inchi： InChI=1S/C8H14O2S/c1-2-10-7(9)8(11)5-3-4-6-8/h11H,2-6H2,1H3
- InChI Key： WVJDIRZPBJIHKU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 174.07145086Da
- Monoisotopic Mass: 174.07145086Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.3Ų
- XLogP3: 1.9
1-Mercapto-cyclopentanecarboxylic acid ethyl ester Related Literature
-
Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
-
Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
-
Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
-
Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
65351-03-3 (1-Mercapto-cyclopentanecarboxylic acid ethyl ester) Related Products
- 670271-67-7(2,6-difluoro-N-(4-fluorophenyl)benzenesulfonamide)
- 119754-15-3(4-ethynyl-N-methylaniline)
- 1805334-83-1(3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-sulfonamide)
- 2728520-59-8(2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride)
- 1260904-23-1(N-(4-cyanophenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide)
- 75001-30-8(6-bromoimidazo2,1-b1,3thiazole)
- 2137559-28-3(4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride)
- 1805991-41-6(4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid)
- 1780645-03-5(3-(3-amino-1,1-difluoropropan-2-yl)phenol)
- 2682097-36-3(cis-2-Allyl-4-(tert-butyl-dimethyl-silanyloxymethyl)-azetidine-1-carboxylic acid tert-butyl ester)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
